Cas no 2172465-44-8 (2-(5-methyl-1H-indazol-4-yl)benzaldehyde)

• Product Name: 2-(5-methyl-1H-indazol-4-yl)benzaldehyde
• CAS No: 2172465-44-8
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 5804272
• PubChem ID: 165531078
• Update Time: 2025-06-12

2-(5-methyl-1H-indazol-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1H-indazol-4-yl)benzaldehyde
• EN300-1586305
• 2172465-44-8

• Inchi： 1S/C15H12N2O/c1-10-6-7-14-13(8-16-17-14)15(10)12-5-3-2-4-11(12)9-18/h2-9H,1H3,(H,16,17)
• InChI Key： ZDRUAJYOTPHCBQ-UHFFFAOYSA-N
• SMILES： O=CC1C=CC=CC=1C1=C(C)C=CC2=C1C=NN2

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.8Ų

Additional information on 2-(5-methyl-1H-indazol-4-yl)benzaldehyde

Introduction to 2-(5-methyl-1H-indazol-4-yl)benzaldehyde (CAS No. 2172465-44-8) and Its Emerging Applications in Chemical Biology

2-(5-methyl-1H-indazol-4-yl)benzaldehyde, identified by the CAS number 2172465-44-8, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This benzaldehyde derivative features a fused indazole ring system with a methyl substituent at the 5-position, making it a versatile scaffold for designing novel bioactive molecules. The unique combination of aromatic and heterocyclic moieties in its structure imparts distinct chemical properties that make it valuable for synthetic applications and as a lead compound in drug discovery.

The indazole core is a privileged scaffold in medicinal chemistry, known for its presence in numerous bioactive natural products and pharmacologically relevant compounds. The introduction of a methyl group at the 5-position of the indazole ring enhances its lipophilicity and influences its electronic distribution, which can modulate its interactions with biological targets. The benzaldehyde moiety, on the other hand, serves as a common pharmacophore in medicinal chemistry, often participating in hydrogen bonding interactions and contributing to the overall binding affinity of small molecules to their targets.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of 2-(5-methyl-1H-indazol-4-yl)benzaldehyde as a starting point for developing inhibitors of key enzymatic pathways involved in diseases such as cancer, inflammation, and neurodegeneration. Its structural features make it an attractive candidate for further derivatization to improve potency, selectivity, and pharmacokinetic properties.

In particular, studies have demonstrated that derivatives of indazole benzaldehydes exhibit inhibitory activity against enzymes such as kinases and phosphodiesterases. The methyl substituent at the 5-position of the indazole ring has been shown to enhance binding affinity by optimizing steric interactions with the active site of target enzymes. This has led to the development of several novel compounds with promising preclinical profiles.

The benzaldehyde group in 2-(5-methyl-1H-indazol-4-yl)benzaldehyde also provides a handle for further chemical modifications, such as condensation reactions with hydrazines or alcohols to form Schiff bases or heterocyclic compounds. These derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. For instance, Schiff base derivatives of indazole benzaldehydes have shown significant activity against multidrug-resistant bacterial strains, underscoring the therapeutic potential of this scaffold.

One particularly exciting area of research involves the use of 2-(5-methyl-1H-indazol-4-yl)benzaldehyde as a precursor for developing small-molecule probes that can modulate protein-protein interactions (PPIs). PPIs are critical mediators of cellular signaling pathways and are often implicated in various diseases. By designing benzaldehyde derivatives that can covalently modify key residues in target proteins, researchers aim to develop tools that can dissect complex signaling networks and identify new therapeutic targets.

Another emerging application of 2-(5-methyl-1H-indazol-4-yl)benzaldehyde is in the field of photodynamic therapy (PDT). The compound’s ability to undergo photoinduced electron transfer when exposed to light makes it a promising candidate for generating reactive oxygen species (ROS) that can selectively kill cancer cells. PDT is an attractive therapeutic modality due to its non-invasive nature and minimal side effects compared to traditional chemotherapy.

The synthesis of 2-(5-methyl-1H-indazol-4-yl)benzaldehyde typically involves multi-step organic transformations starting from commercially available precursors such as 5-methylindazole and benzaldehyde derivatives. Advanced synthetic techniques, including cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the indazole-benzaldehyde core with high regioselectivity and yield. These synthetic strategies highlight the compound’s accessibility for further structural optimization.

Future directions in the study of 2-(5-methyl-1H-indazol-4-yl)benzaldehyde may include exploring its potential as an intermediate in the synthesis of macrocyclic compounds or incorporating it into drug delivery systems designed for targeted therapy. Additionally, computational modeling studies could provide deeper insights into its binding mechanisms and help guide the design of next-generation analogs with improved pharmacological profiles.

The growing body of literature on 2-(5-methyl-1H-indazol-4-yl)benzaldehyde underscores its significance as a versatile building block in chemical biology and drug discovery. Its unique structural features, combined with its synthetic accessibility, make it an invaluable tool for researchers seeking to develop innovative therapeutics against a wide range of diseases.